Cas no 1421456-77-0 (3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide)

• Product Name: 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide
• CAS No: 1421456-77-0
• MF: C₂₂H₁₈F₃N₃O₃
• MW: 429.391835689545
• CID: 6039646
• PubChem ID: 71803000
• Update Time: 2025-05-24

3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide
• 3-(4-oxoquinazolin-3-yl)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]propanamide
• F6412-1684
• 1421456-77-0
• VU0547752-1
• 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
• AKOS024554722
• 3-(4-oxoquinazolin-3(4H)-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide

• Inchi： 1S/C22H18F3N3O3/c23-22(24,25)16-6-5-7-17(14-16)31-13-4-3-11-26-20(29)10-12-28-15-27-19-9-2-1-8-18(19)21(28)30/h1-2,5-9,14-15H,10-13H2,(H,26,29)
• InChI Key： SICOJVJCYKICQU-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=CC(C(F)(F)F)=C1)(=O)CCN1C(=O)C2=C(N=C1)C=CC=C2

Computed Properties

• Exact Mass: 429.13002593g/mol
• Monoisotopic Mass: 429.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide

Comprehensive Analysis of 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide (CAS No. 1421456-77-0)

The compound 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide (CAS No. 1421456-77-0) is a highly specialized molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a quinazolinone core with a trifluoromethylphenoxy side chain, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and inflammatory diseases. The quinazolinone moiety in this compound is known for its bioactivity, often associated with kinase inhibition. This has led to increased searches for "quinazolinone derivatives" and "kinase inhibitors" in scientific databases. The inclusion of a trifluoromethyl group further enhances its metabolic stability, a feature highly sought after in modern drug design to improve pharmacokinetic properties.

Another hot topic in the scientific community is the exploration of click chemistry and alkyne-containing compounds. The but-2-yn-1-yl linker in this molecule suggests potential for modular synthesis, enabling researchers to explore structure-activity relationships (SAR) efficiently. This aligns with the growing interest in "fragment-based drug design" and "high-throughput screening," as evidenced by frequent queries in academic and industrial research circles.

From a synthetic chemistry perspective, the compound's CAS No. 1421456-77-0 serves as a critical identifier for reproducibility and regulatory compliance. Laboratories focusing on medicinal chemistry optimization often prioritize such well-documented compounds to streamline their workflows. The compound's propanamide segment also opens doors for discussions on "amide bond stability" and "prodrug strategies," which are frequently searched topics in drug development forums.

Environmental and green chemistry considerations are also relevant to this compound. The trifluoromethyl group, while beneficial for bioactivity, has sparked debates on sustainable synthesis methods. Researchers are increasingly searching for "eco-friendly fluorination techniques" to address these challenges, making this compound a case study for balancing efficacy and environmental impact.

In summary, 3-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide represents a multifaceted tool for modern research. Its structural features cater to pressing needs in drug discovery, while its synthetic accessibility aligns with trends in modular chemistry. As the scientific community continues to explore its applications, this compound is poised to remain a topic of interest in both academic and industrial settings.